Cas no 105748-62-7 (Pyrrolo[2,3-c]azepin-8(1H)-one,4-(2-amino-1H-imidazol-5-yl)-2,3-dibromo-4,5,6,7-tetrahydro-, (-)-)

• Product Name: Pyrrolo[2,3-c]azepin-8(1H)-one,4-(2-amino-1H-imidazol-5-yl)-2,3-dibromo-4,5,6,7-tetrahydro-, (-)-
• CAS No: 105748-62-7
• MF: C₁₁H₁₁Br₂N₅O
• MW: 389.045939683914
• CID: 185112
• Update Time: 2024-03-01

Pyrrolo[2,3-c]azepin-8(1H)-one,4-(2-amino-1H-imidazol-5-yl)-2,3-dibromo-4,5,6,7-tetrahydro-, (-)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,3-c]azepin-8(1H)-one,4-(2-amino-1H-imidazol-5-yl)-2,3-dibromo-4,5,6,7-tetrahydro-, (-)-
• 4,5-Dihydrostevensine
• Hymenin
• Hymenine
• Pyrrolo[2,3-c]azepin-8(1H)-one,4-(2-amino-1H-imidazol-4-yl)-2,3-dibromo-4,5,6,7-tetrahydro-, (-)- (9CI)

• Inchi： 1S/C11H11Br2N5O/c12-7-6-4(5-3-16-11(14)17-5)1-2-15-10(19)8(6)18-9(7)13/h3-4,18H,1-2H2,(H,15,19)(H3,14,16,17)
• InChI Key： MRMGABUTBNWSLA-UHFFFAOYSA-N
• SMILES： N1CCC(C2NC(N)=NC=2)C2C(Br)=C(Br)NC=2C1=O

Computed Properties

• Exact Mass: 386.93313

Experimental Properties

• Density: 1.992±0.06 g/cm3(Predicted)
• PSA: 99.59
• pka: 12.58±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines Pyrroloazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroloazepines